6-(4-Ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(4-ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H23N5O4/c1-6-30-16-9-7-15(8-10-16)25-13(3)14(4)26-17-18(22-20(25)26)23(5)21(29)24(19(17)28)11-12(2)27/h7-10H,6,11H2,1-5H3
• InChI Key: RKYJWETWQPGBPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)C)C)C
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

6-(4-Ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of derivatives of 7,8-polymethylenehypoxanthines, which are precursors for various biologically active purines. These derivatives exhibit significant antiviral and antihypertensive activities, highlighting their potential in medicinal chemistry (Nilov et al., 1995).

Biological and Pharmacological Activities

• Mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, exhibit properties leading to the formation of various pharmacologically relevant compounds through hydrolytic ring-opening reactions (Coburn & Taylor, 1982).
• A series of 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones were synthesized and might hold potential for various biomedical applications due to their unique chemical structure (Simo et al., 1998).
• In the realm of antiviral research, imidazo[1,2-a]-s-triazine nucleosides and their analogues were synthesized, displaying moderate activity against rhinovirus, highlighting the therapeutic potential of these compounds (Kim et al., 1978).